Cas no 69385-30-4 (2,6-Difluorobenzylamine)

• Product Name: 2,6-Difluorobenzylamine
• CAS No: 69385-30-4
• MF: C₇H₇F₂N
• MW: 143.133988618851
• MDL: MFCD00010144
• CID: 58966
• PubChem ID: 123563
• Update Time: 2025-11-02

2,6-Difluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluorobenzylamine
• (2,6-difluorophenyl)methanamine
• 2,6-Difluorobenzenemethanamine
• 2,6-difluorobenzyl amine
• Benzenemethanamine, 2,6-difluoro-
• PQCUDKMMPTXMAL-UHFFFAOYSA-N
• 1-(2,6-difluorophenyl)methanamine
• (2,6-difluorophenyl)methylamine
• 2, 6-difluorobenzylamine
• PubChem2235
• 2,6-Difluoro-benzylamine
• KSC493G2B
• RARECHEM AL BW 0011
• (2,6-Difluorophenyl)me
• DTXSID30219486
• (2,6-Difluorophenyl)methanamine #
• CK2424
• AKOS000138358
• CS-W018259
• 2,6-Difluorobenzylamine, 97%
• AM1148
• F2190-0495
• W-104635
• FT-0602125
• KM5SCB3F4C
• EN300-108517
• SY012205
• EINECS 273-983-9
• MFCD00010144
• SR-01000944757
• UNII-KM5SCB3F4C
• AC-2339
• D1847
• A22196
• SR-01000944757-1
• NS00063433
• SCHEMBL13084
• (2,6-Difluorophenyl)methanamine;Benzenemethanamine, 2,6-difluoro-
• InChI=1/C7H7F2N/c8-6-2-1-3-7(9)5(6)4-10/h1-3H,4,10H
• 69385-30-4
• PS-8992

• MDL： MFCD00010144
• Inchi： 1S/C7H7F2N/c8-6-2-1-3-7(9)5(6)4-10/h1-3H,4,10H2
• InChI Key： PQCUDKMMPTXMAL-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CN)F
• BRN： 2716771

Computed Properties

• Exact Mass: 143.05500
• Monoisotopic Mass: 143.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.197 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 177°C(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.493(lit.)
• PSA: 26.02000
• LogP: 2.12380
• Sensitiveness: Air Sensitive
• Solubility: Not determined

2,6-Difluorobenzylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305 +P351+P338,P310
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45-S25
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,6-Difluorobenzylamine

2,6-Difluorobenzylamine (CAS No. 69385-30-4): Properties, Applications, and Market Insights

2,6-Difluorobenzylamine (CAS No. 69385-30-4) is a fluorinated aromatic amine compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzylamine derivative serves as a versatile building block in organic synthesis, particularly in the development of advanced materials and bioactive molecules. With the growing demand for fluorine-containing compounds in modern chemistry, 2,6-difluorobenzylamine hydrochloride and related derivatives have become crucial intermediates in drug discovery programs.

The molecular structure of 2,6-Difluorobenzylamine features two fluorine atoms at the ortho positions of the benzene ring, which significantly influences its electronic properties and reactivity. This difluorinated amine compound exhibits unique characteristics that make it valuable for various applications, including its use as a pharmaceutical intermediate in the synthesis of potential drug candidates. Recent studies highlight its importance in creating fluorine-based bioactive molecules with enhanced metabolic stability and membrane permeability.

In the pharmaceutical industry, 2,6-Difluorobenzylamine CAS 69385-30-4 has shown particular promise in the development of CNS-active compounds and enzyme inhibitors. The presence of fluorine atoms in this benzylamine derivative often leads to improved binding affinity and selectivity in target interactions. Researchers are increasingly exploring its potential in creating novel fluorine-containing drug candidates, especially in areas addressing neurological disorders and inflammatory conditions.

The synthesis and applications of 2,6-difluorobenzylamine derivatives have become a hot topic in medicinal chemistry, with numerous patents and publications emerging in recent years. As a high-value chemical intermediate, its market demand has been steadily growing, particularly in regions with strong pharmaceutical R&D sectors. The compound's stability and versatility make it suitable for various organic synthesis applications, from small-scale laboratory research to industrial-scale production.

Quality control aspects of 2,6-Difluorobenzylamine 69385-30-4 are crucial for its effective application. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are typically employed to ensure the purity of this fluorinated building block. The compound's shelf life and storage conditions (typically under inert atmosphere at low temperatures) are important considerations for researchers and manufacturers working with this material.

From an environmental perspective, the development of greener synthetic routes to produce 2,6-difluorobenzylamine hydrochloride salt has gained attention in line with sustainable chemistry principles. Recent advancements in catalytic fluorination and continuous flow chemistry have shown potential for more efficient production of this valuable chemical intermediate with reduced environmental impact.

The global market for 2,6-Difluorobenzylamine CAS No. 69385-30-4 reflects the broader trends in fluorine chemistry applications. With Asia-Pacific emerging as a significant production hub and North America leading in consumption for pharmaceutical applications, supply chain dynamics for this specialty chemical continue to evolve. Market analysts project steady growth in demand, particularly for high-purity grades suitable for drug development.

In conclusion, 2,6-Difluorobenzylamine represents an important compound at the intersection of fluorine chemistry and medicinal applications. Its unique structural features and versatile reactivity profile ensure its continued relevance in cutting-edge research across multiple disciplines. As synthetic methodologies advance and new applications emerge, this fluorinated amine compound is poised to play an even more significant role in the development of next-generation therapeutic agents and functional materials.